Cas no 1170735-91-7 (Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate)

Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate is a cyclohexane derivative featuring both hydroxyl and ester functional groups. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. The presence of the hydroxyl group enhances its reactivity, enabling further functionalization, while the ester moiety contributes to its solubility in organic solvents. Its stable cyclohexane backbone ensures structural integrity under various reaction conditions. The compound is commonly utilized in stereoselective syntheses and as a building block for complex molecular architectures. Proper handling and storage are recommended to maintain its stability and purity.

Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate structure

1170735-91-7 structure

Product Name:Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate

CAS No:1170735-91-7

MF:C₁₀H₁₈O₃

MW:186.248123645782

MDL:MFCD20527830

CID:2116273

Update Time:2025-06-09

Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- (1R,4r)-ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- (1S,4s)-ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, trans-
- Cyclohexanecarboxylic acid, 4-hydroxy-4-methyl-, ethyl ester, cis-
- JKALPDWAEURSNZ-UHFFFAOYSA-N
- SB18535
- SB18536
- trans-4-(Ethoxycarbonyl)-1-methylcyclohexano
- Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate
- MDL： MFCD20527830
- Inchi： 1S/C10H18O3/c1-3-13-9(11)8-4-6-10(2,12)7-5-8/h8,12H,3-7H2,1-2H3
- InChI Key： JKALPDWAEURSNZ-UHFFFAOYSA-N
- SMILES： OC1(C)CCC(C(=O)OCC)CC1

Computed Properties

Exact Mass: 186.126
Monoisotopic Mass: 186.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5

Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y23205-250mg	Ethyl 4-hydroxy-4-methylcyclohexanecarboxylate	1170735-91-7	95%	250mg	¥3439.0	2023-09-05
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